Cas no 1261944-57-3 (5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid)

• Product Name: 5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid
• CAS No: 1261944-57-3
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD18320585
• CID: 2765110
• PubChem ID: 53226487
• Update Time: 2025-10-11

5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-3-(2-FLUORO-4-METHOXYPHENYL)BENZOIC ACID
• 2',5-Difluoro-4'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18320585
• 5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid, 95%
• 1261944-57-3
• DTXSID80690105
• 5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid

• MDL： MFCD18320585
• Inchi： 1S/C14H10F2O3/c1-19-11-2-3-12(13(16)7-11)8-4-9(14(17)18)6-10(15)5-8/h2-7H,1H3,(H,17,18)
• InChI Key： UWSYUCAYJYMUQD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)F)OC

Computed Properties

• Exact Mass: 264.05980050Da
• Monoisotopic Mass: 264.05980050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid

Introduction to 5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid (CAS No. 1261944-57-3)

5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261944-57-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoic acid family, a class of molecules widely recognized for their diverse biological activities and pharmaceutical applications. The presence of fluoro and methoxy substituents in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid consists of a benzoic acid core substituted with a fluorinated aromatic ring at the 3-position and another fluorinated, methoxylated aromatic ring at the 2-position. This specific arrangement of functional groups enhances its potential as a bioactive molecule. The fluorine atoms, in particular, are known to influence metabolic stability, binding affinity, and overall pharmacokinetic properties, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor binding. 5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid is no exception and has been studied for its potential applications in various therapeutic areas. One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules, which suggests that it may exhibit similar pharmacological effects. However, its unique substituent pattern also hints at the possibility of novel mechanisms of action.

One of the most intriguing areas of research involving 5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The benzoic acid moiety is a well-established scaffold in drug design, and modifications to this core structure can lead to compounds with enhanced potency and selectivity. The fluoro and methoxy groups provide additional points for chemical modification, allowing researchers to fine-tune the properties of the final product.

Recent studies have begun to explore the biological activity of 5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid by evaluating its interactions with various biological targets. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead compound for the development of treatments against inflammatory diseases, cancer, and other disorders. The precise mechanisms by which it exerts these effects are still under investigation but are likely related to its ability to modulate key signaling pathways.

The synthesis of 5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple fluorine atoms requires careful consideration in terms of reaction conditions and protecting group strategies to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex fluorinated aromatic compounds with greater efficiency than ever before.

One particularly promising approach involves the use of transition metal-catalyzed cross-coupling reactions, which have revolutionized the field of organic synthesis over the past few decades. These reactions allow for the efficient construction of carbon-carbon bonds between aryl groups, making them ideal for introducing fluorinated and methoxylated substituents into a benzoic acid backbone. By leveraging these techniques, researchers can access novel derivatives of 5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid with tailored biological properties.

The pharmacokinetic profile of any drug candidate is crucial for its clinical success, and 5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid has been subjected to preliminary studies to assess its metabolic stability and biodistribution. Early data indicate that this compound exhibits favorable properties in terms of solubility and absorption, suggesting that it may be suitable for oral administration. Additionally, the presence of fluorine atoms often enhances metabolic stability by resisting degradation from cytochrome P450 enzymes.

As research continues to uncover new applications for 5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid, it is likely that this compound will play an increasingly important role in drug discovery efforts worldwide. Its unique structural features offer a rich foundation for further exploration, and ongoing studies aim to elucidate its full potential as a therapeutic agent or as a building block for more complex molecules.

The future direction of research on 5-Fluoro-3-(2-fluoro-4-methoxyphenyl)benzoic acid will likely involve interdisciplinary collaborations between chemists, biologists, and pharmacologists. By combining synthetic expertise with computational modeling and biological testing, researchers can accelerate the discovery process and identify new leads more efficiently than ever before. This collaborative approach is essential for translating laboratory findings into tangible therapeutic benefits for patients worldwide.